Cas no 5420-57-5 (1-phenyl-2-(4-propoxyphenoxy)ethanone)

• Product Name: 1-phenyl-2-(4-propoxyphenoxy)ethanone
• CAS No: 5420-57-5
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 940069
• PubChem ID: 222172
• Update Time: 2025-04-19

1-phenyl-2-(4-propoxyphenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(4-propoxyphenoxy)ethanone
• 1-Phenyl-2-(4-propoxy-phenoxy)-aethanon
• 1-phenyl-2-(4-propoxy-phenoxy)-ethanone
• AC1L5BER
• AC1Q5F6W
• AG-J-85430
• AR-1C5201
• CTK4J9977
• NSC7588
• AKOS008902122
• DTXSID30278477
• 5420-57-5
• NSC-7588

• Inchi： 1S/C17H18O3/c1-2-12-19-15-8-10-16(11-9-15)20-13-17(18)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key： WDGAPNPHHJGVRF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OCC(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 425.2°C at 760 mmHg
• Flash Point: 202.8°C
• Refractive Index: 1.549
• PSA: 35.53
• LogP: 3.73710